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Compound of Interest

4-Isopropoxybenzenesulfonyl
Compound Name:
chloride

cat. No.: B1322236

4-1sopropoxybenzenesulfonyl chloride is an aromatic sulfonyl chloride compound. The
presence of the isopropoxy group and the reactive sulfonyl chloride moiety makes it a valuable
building block for introducing the 4-isopropoxybenzenesulfonyl group into various molecules,
particularly in the development of new therapeutic agents and materials.[1]

Quantitative Data Summary

The key physicochemical properties of 4-isopropoxybenzenesulfonyl chloride are
summarized in the table below for easy reference.
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Property Value Citations
Molecular Weight 234.70 g/mol [2]
Molecular Formula CoH11CIO3S [2][3]

CAS Number 98995-40-5 [3]

4-(propan-2-yloxy)benzene-1-
IUPAC Name (prop y ) [2][3]
sulfonyl chloride

) Solid (Crystals, crystalline
Physical State _ [3]
powder, or lumpy solid)

White to cream or pale yellow
Appearance [3]
to pale orange

Melting Point 30-41 °C [3]

Purity (Typical) >95.0% [3]
CC(C)OC1=CC=C(C=C1)S(ClI)

SMILES [2][3]
(=0)=0

Synthesis of 4-Isopropoxybenzenesulfonyl Chloride

The synthesis of arylsulfonyl chlorides can be achieved through various methods, with the most
common being the direct reaction of an aromatic compound with chlorosulfonic acid.[1] Below
is a detailed experimental protocol adapted from a procedure for the structurally similar 4-
isopropylbenzenesulfonyl chloride.[4]

Experimental Protocol: Chlorosulfonation of Isopropyl
Phenyl Ether

Objective: To synthesize 4-isopropoxybenzenesulfonyl chloride via electrophilic aromatic
substitution on isopropyl phenyl ether using chlorosulfonic acid.

Materials:

« Isopropyl phenyl ether
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e Chlorosulfonic acid

¢ Anhydrous sodium sulfate (optional, as a catalyst to suppress side reactions)[4]

e |ce-water mixture

o Dichloromethane (or other suitable organic solvent)

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

Equipment:

Three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and
a thermometer.

Ice bath.

Separatory funnel.

Standard laboratory glassware.
Procedure:

e Reaction Setup: In a 1000 mL three-necked flask, add isopropy! phenyl ether (1 mole
equivalent). If used, add a catalytic amount of anhydrous sodium sulfate (e.g., 0.05 mole
equivalent).[4]

e Cooling: Cool the flask in an ice bath to below 10°C with continuous stirring.

» Addition of Chlorosulfonic Acid: Slowly add chlorosulfonic acid (approx. 3 mole equivalents)
dropwise from the dropping funnel. Maintain the internal reaction temperature between 15-
20°C throughout the addition.[4] The addition should take approximately 2.5-3.0 hours.[4]
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o Reaction: After the addition is complete, allow the reaction to stir at 15-20°C for an additional
2 hours.[4]

» Quenching: Prepare a beaker with a large volume of an ice-water mixture (e.g., 1509 for a
72g starting material scale).[4] While stirring the ice-water vigorously, slowly pour the
reaction mixture into it, ensuring the temperature of the quench mixture remains below 15°C.

[4]

o Extraction: Transfer the quenched mixture to a separatory funnel. Allow the layers to
separate for 30 minutes.[4] Collect the lower organic layer, which contains the product.
Extract the aqueous layer with dichloromethane.

o Work-up: Combine the organic layers. Wash sequentially with cold water, saturated sodium
bicarbonate solution, and brine.

e Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate the solvent under reduced pressure to yield the crude 4-
isopropoxybenzenesulfonyl chloride. Further purification can be achieved by
recrystallization or distillation under reduced pressure.

Applications in Drug Development and Organic
Synthesis

Benzenesulfonyl chlorides are foundational reagents in the synthesis of sulfonamides, a class
of compounds with a wide range of biological activities.[5] Consequently, 4-
isopropoxybenzenesulfonyl chloride serves as a crucial intermediate for creating novel
sulfonamide derivatives for therapeutic applications.

o Anticancer Agents: The sulfonamide moiety is present in numerous anticancer drugs.
Derivatives of benzenesulfonamides have been shown to induce apoptosis, inhibit tumor
growth, and arrest the cell cycle in various cancer cell lines.[5][6] The 4-isopropoxy group
can be used to modulate the lipophilicity and binding interactions of the final compound to
enhance its efficacy and pharmacokinetic profile.

o Matrix Metalloproteinase (MMP) Inhibitors: MMPs are enzymes involved in tissue remodeling
and are often overexpressed in cancer, contributing to metastasis. 4-
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Phenoxybenzenesulfonyl derivatives have been successfully designed as potent MMP-2 and
MMP-9 inhibitors, which significantly suppress cancer cell migration and invasion.[7] 4-
Isopropoxybenzenesulfonyl chloride is a key starting material for synthesizing analogous

inhibitors.

» Antimicrobial Agents: Sulfonamides, or "sulfa drugs," are well-known for their antibacterial
properties. Research continues into new benzenesulfonamide derivatives to combat
antibiotic resistance, with studies showing activity against various bacterial and fungal
strains.[8][9]

The general reaction to form a sulfonamide is depicted in the workflow diagram below.
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Synthesis of 4-Isopropoxybenzenesulfonyl Chloride

Isopropyl Phenyl Ether Chlorosulfonic Acid
+ (Electfophilic Aromatic + (Electrophilic Aromatic
Substitution) Substitution)

4-1sopropoxybenzenesulfonyl
Chloride

Sulfonamide Formation

Primary or Secondary Amine
(R-NHz2 or R2NH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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